2-Methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-8-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-8-amine is a chemical compound with the CAS Number: 223699-36-3 . It has a molecular weight of 176.26 and its IUPAC name is 2-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-8-ylamine .
Synthesis Analysis
A new synthetic approach to fused azepines was demonstrated on an example of the synthesis of 2-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-8-amine . The key stage of the synthesis is the formation of the azepine ring under the Eschweiler–Clark reaction conditions .Molecular Structure Analysis
The molecular structure of 2-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-8-amine was modeled and the 1H and 13C NMR chemical shifts were estimated . The magnetic shielding tensors were calculated by the standard GIAO method using the B3LYP/6-31G (d,p)-optimized molecular geometry parameters .Chemical Reactions Analysis
The key stage of the synthesis of 2-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-8-amine is the formation of the azepine ring under the Eschweiler–Clark reaction conditions .Physical And Chemical Properties Analysis
The physical form of 2-methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-8-amine is oil . The predicted boiling point is 305.2±37.0 °C and the predicted density is 1.053±0.06 g/cm3 .Scientific Research Applications
- Aspiring to develop a positron emission tomography (PET) imaging agent for GluN2B, studies have explored analogues of this compound .
- While specific mechanisms remain under investigation, the compound’s structure suggests it may interfere with cancer cell growth or signaling pathways .
- The key step involves the formation of the azepine ring under Eschweiler–Clark reaction conditions .
Neuropharmacology and NMDA Receptor Modulation
Anticancer Properties
Synthetic Methodology and Fused Azepines
Biological Activity and Drug Design
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methyl-1,3,4,5-tetrahydro-2-benzazepin-8-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2/c1-13-6-2-3-9-4-5-11(12)7-10(9)8-13/h4-5,7H,2-3,6,8,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGTHXNQDSJIDEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC2=C(C1)C=C(C=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2,3,4,5-tetrahydro-1H-2-benzazepin-8-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.